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Compound of Interest

Compound Name: 3,3-Dimethyl-2-butanol-d13

Cat. No.: B15354969 Get Quote

Essential Safety and Handling Guide for 3,3-
Dimethyl-2-butanol-d13
This guide provides crucial safety and logistical information for the handling and disposal of

3,3-Dimethyl-2-butanol-d13 in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling 3,3-Dimethyl-2-butanol-d13, it is imperative to use the following personal

protective equipment to minimize exposure and ensure safety.
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PPE Category Specific Recommendations

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] Flame retardant

antistatic protective clothing is also

recommended.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88 or

European Standard EN 149 should be followed.

[1][2] Use a NIOSH/MSHA or European

Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Ventilation:

Work in a well-ventilated area.[2][3]

Facilities should be equipped with an eyewash facility and a safety shower.[3]

Use adequate general or local explosion-proof ventilation to maintain airborne levels at

acceptable limits.[3]

2. Grounding and Prevention of Static Discharge:

Ground and bond containers when transferring material to prevent static discharge.[2][3]

Use spark-proof tools and explosion-proof equipment.[1][2][3]
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Take precautionary measures against static discharges.[1][3]

3. General Handling Practices:

Wash hands and any exposed skin thoroughly after handling.[3][4]

Avoid contact with eyes, skin, and clothing.[2][3]

Do not ingest or inhale the substance.[2][3]

Keep the container tightly closed when not in use.[1][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][3][5]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3][5]

Store away from incompatible substances such as strong oxidizing agents and strong acids.

[3][4]

The designated storage area should be a flammables-area.[2][3]

Spill and Emergency Procedures
1. Spill Cleanup:

Clean up spills immediately, observing all safety precautions.[2][3]

Remove all sources of ignition and use spark-proof tools.[1][2][3]

Ensure adequate ventilation.[2][3]

Absorb the spill with an inert, non-combustible material (e.g., Chemizorb®, dry sand) and

place it in a suitable, closed container for disposal.[1]

2. First Aid:
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If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[4]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[4]

If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.

3. Fire Fighting:

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

Wear a self-contained breathing apparatus and full protective gear.[1]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[3] Adhere to all federal, state, and local hazardous waste regulations for complete and

accurate classification and disposal.[3] Dispose of the contents and container to an approved

waste disposal plant.[1][4] Do not mix with other waste and leave chemicals in their original

containers.

Workflow for Safe Handling of 3,3-Dimethyl-2-
butanol-d13
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Caption: Workflow for the safe handling of 3,3-Dimethyl-2-butanol-d13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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